Cas no 80463-22-5 (1,4-Benzenedimethanol, a-methyl-)

• Product Name: 1,4-Benzenedimethanol, a-methyl-
• CAS No: 80463-22-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1803432
• PubChem ID: 578171
• Update Time: 2024-03-02

1,4-Benzenedimethanol, a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanol, a-methyl-

• Inchi： 1S/C9H12O2/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7,10-11H,6H2,1H3
• InChI Key： OZHROFCXIMHHRO-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols